Cas no 190190-50-2 (Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI))

• Product Name: Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI)
• CAS No: 190190-50-2
• Molecular Formula: C₂₁H₂₅NO₄
• Molecular Weight: 355.4275
• MDL: MFCD02094564
• CID: 138266
• PubChem ID: 24887921

Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI) Properties

Names and Identifiers

• Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-g-phenyl-, (S)- (9CI)
• Boc-(S)-3-Amino-4,4-diphenyl-butyric acid
• (S)-Boc-γ,γ-diphenyl-β-Homoala-OH
• Benzenebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-γ-phenyl-, (S)-
• BOC-(R)-3-AMINO-4,4-DIPHENYL-BUTYRIC ACID
• Boc-(S)-3-Amino-4,4-diphenylbutyricacid
• Boc-b-HoPhe(4-phenyl)-OH
• Boc-D-b-HoPhe(4-phenyl)-OH
• BOC-D-DPH-(C*CH2)OH
• BOC-DPH(C*CH2)OH
• RARECHEM AK PT B001
• RARECHEM AK PT B002
• BOC-L-Β-HOMO-DPA
• (S)-beta-[[(tert-Butoxy)carbonyl]amino]-gamma-phenylbenzenebutanoic acid
• -Homoala-OH
• -diphenyl-βBOC-DPH(C*CH2)OH
• (S)-Boc-γBoc-b-HoPhe(4-phenyl)-OH
• BOC-BETA-HOPHE(4-PHENYL)-OH
• A813399
• (S)-Boc-gamma,gamma-diphenyl-beta-Homoala-OH, >=98.0% (HPLC)
• MFCD02094564
• AKOS026670327
• (S)-Boc-gamma,gamma-diphenyl-beta-Homoala-OH
• (S)-3-((tert-Butoxycarbonyl)amino)-4,4-diphenylbutanoic acid
• boc-(s)-3-amino-4,4-diphenylbutyric acid
• Boc-(S)-3-Amino-4,4-diphenylbutanoic acid
• PS-12350
• Boc-4-phenyl-L-b-homophenylalanine
• (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4,4-diphenylbutanoic acid
• Boc-(R)-3-Amino-4,4-diphenylbutanoicacid
• DTXSID601139028
• 190190-50-2
• Benzenebutanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-gamma-phenyl-, (S)- (9CI)
• Benzenebutanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-gamma-phenyl-, (S)-
• D83038
• (S)-3-(tert-butoxycarbonylamino)-4,4-diphenylbutanoic acid
• (S)-3-((tert-Butoxycarbonyl)amino)-4,4-diphenylbutanoicacid
• A-Homoala-OH
• A,
• A-diphenyl-
• (S)-Boc-
• Boc-4-phenyl-D-beta-homophenylalanine
• Benzenebutanoic acid, I(2)-[[(1,1-dimethylethoxy)carbonyl]amino]-I(3)-phenyl-, (S)-
• (3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-4,4-DIPHENYLBUTANOIC ACID

• MDL： MFCD02094564
• InChIKey： YLGVWWIOFMUJSK-KRWDZBQOSA-N
• Inchi： InChI=1S/C21H25NO4/c1-21(2,3)26-20(25)22-17(14-18(23)24)19(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17,19H,14H2,1-3H3,(H,22,25)(H,23,24)/t17-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(C1=CC=CC=C1)C2=CC=CC=C2)CC(O)=O)=O)C

Computed Properties

• Exact Mass: 355.17800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 355.17835828g/mol
• Heavy Atom Count: 26
• Complexity: 441
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• LogP: 4.57740
• PSA: 75.63000
• Color/Form: White crystals
• Solubility: Not determined
• Density: 1.150